Cas no 1184850-59-6 (4-Chloro-6-(4-iodophenyl)pyrimidine)

• Product Name: 4-Chloro-6-(4-iodophenyl)pyrimidine
• CAS No: 1184850-59-6
• MF: C₁₀H₆ClIN₂
• MW: 316.52551317215
• CID: 5734352
• Update Time: 2025-06-09

4-Chloro-6-(4-iodophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(4-iodophenyl)pyrimidine
• 4-Chloro-6-(4-iodophenyl)pyrimidine

• Inchi： 1S/C10H6ClIN2/c11-10-5-9(13-6-14-10)7-1-3-8(12)4-2-7/h1-6H
• InChI Key： DSZCQGSZSMCBJB-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1C=C(N=CN=1)Cl

Additional information on 4-Chloro-6-(4-iodophenyl)pyrimidine

4-Chloro-6-(4-iodophenyl)pyrimidine (CAS No. 1184850-59-6): A Comprehensive Overview

4-Chloro-6-(4-iodophenyl)pyrimidine (CAS No. 1184850-59-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This pyrimidine derivative is characterized by its unique structural features, which include a chlorine atom at the 4-position and an iodine-substituted phenyl group at the 6-position. These substituents contribute to the compound's chemical stability and reactivity, making it a valuable building block in the synthesis of various bioactive molecules.

The chemical structure of 4-Chloro-6-(4-iodophenyl)pyrimidine is represented by the molecular formula C₁₂H₇ClIN₂. The presence of the iodine atom, in particular, provides a handle for further functionalization through various chemical reactions, such as Suzuki coupling and other palladium-catalyzed cross-coupling reactions. This versatility has led to its widespread use in the development of novel pharmaceutical agents and materials.

In recent years, significant advancements have been made in understanding the biological activities of 4-Chloro-6-(4-iodophenyl)pyrimidine. Research has shown that this compound exhibits potent inhibitory effects on various kinases, which are key enzymes involved in cellular signaling pathways. Specifically, studies have demonstrated its ability to inhibit the activity of protein kinases such as PI3K (Phosphoinositide 3-kinase) and mTOR (Mammalian Target of Rapamycin), which are implicated in cancer progression and other diseases.

The pharmacological properties of 4-Chloro-6-(4-iodophenyl)pyrimidine have also been explored in preclinical studies. In vitro assays have shown that it can effectively inhibit the proliferation of cancer cells by disrupting key signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced the viability of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) at low micromolar concentrations. These findings suggest that 4-Chloro-6-(4-iodophenyl)pyrimidine has potential as a lead compound for the development of anticancer drugs.

Beyond its anticancer properties, 4-Chloro-6-(4-iodophenyl)pyrimidine has also shown promise in other therapeutic areas. For example, research has indicated its potential as an antiviral agent against certain RNA viruses. A study published in Antiviral Research demonstrated that this compound exhibited antiviral activity against influenza A virus by inhibiting viral replication. The mechanism of action involves interference with viral RNA synthesis, making it a potential candidate for further development as an antiviral drug.

The synthetic routes to produce 4-Chloro-6-(4-iodophenyl)pyrimidine have been well-documented in the literature. One common approach involves the reaction of 2-chloro-5-formylbenzonitrile with guanidine carbonate to form 2-chloro-5-cyanopyrimidine, followed by iodination at the 6-position using iodine monochloride (ICl). This method provides high yields and purity, making it suitable for large-scale production. Alternative synthetic strategies have also been explored to improve efficiency and reduce costs, such as using microwave-assisted synthesis and green chemistry principles.

The physicochemical properties of 4-Chloro-6-(4-iodophenyl)pyrimidine, including its solubility, stability, and melting point, have been extensively studied. It is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain reagents. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), making it suitable for use in biological assays and drug formulation studies.

In conclusion, 4-Chloro-6-(4-iodophenyl)pyrimidine (CAS No. 1184850-59-6) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as an important molecule in modern drug discovery efforts.